Cas no 433929-51-2 (5-(dimethylamino)methylidene-2,2-dimethylcyclopentan-1-one)

• Product Name: 5-(dimethylamino)methylidene-2,2-dimethylcyclopentan-1-one
• CAS No: 433929-51-2
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 5765086
• PubChem ID: 21881987
• Update Time: 2025-05-26

5-(dimethylamino)methylidene-2,2-dimethylcyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• 433929-51-2
• 5-[(dimethylamino)methylidene]-2,2-dimethylcyclopentan-1-one
• SCHEMBL5827114
• EN300-1125871
• Cyclopentanone, 5-[(dimethylamino)methylene]-2,2-dimethyl-
• 5-((Dimethylamino)methylene)-2,2-dimethylcyclopentan-1-one
• 5-(dimethylamino)methylidene-2,2-dimethylcyclopentan-1-one

• Inchi： 1S/C10H17NO/c1-10(2)6-5-8(9(10)12)7-11(3)4/h7H,5-6H2,1-4H3/b8-7-
• InChI Key： ZEJZXLRROHTORG-FPLPWBNLSA-N
• SMILES： O=C1/C(=C\N(C)C)/CCC1(C)C

Computed Properties

• Exact Mass: 167.131014166g/mol
• Monoisotopic Mass: 167.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.016±0.06 g/cm3(Predicted)
• Boiling Point: 235.2±29.0 °C(Predicted)
• pka: 5.89±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous amides

Additional information on 5-(dimethylamino)methylidene-2,2-dimethylcyclopentan-1-one

Recent Advances in the Study of 5-(Dimethylamino)methylidene-2,2-dimethylcyclopentan-1-one (CAS: 433929-51-2): A Comprehensive Research Brief

The compound 5-(dimethylamino)methylidene-2,2-dimethylcyclopentan-1-one (CAS: 433929-51-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery and development. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthesis and optimization of 5-(dimethylamino)methylidene-2,2-dimethylcyclopentan-1-one, aiming to improve its yield and purity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Researchers have also explored its reactivity and stability under various conditions, providing valuable insights into its potential as a building block for more complex molecules in medicinal chemistry.

In terms of biological activity, preliminary investigations have revealed that 5-(dimethylamino)methylidene-2,2-dimethylcyclopentan-1-one exhibits notable interactions with specific protein targets. For instance, molecular docking studies suggest that the compound may bind to enzymes involved in inflammatory pathways, making it a candidate for the development of anti-inflammatory agents. Further in vitro and in vivo studies are underway to validate these findings and elucidate the compound's mechanism of action.

Beyond its potential therapeutic applications, the compound has also been studied for its role in chemical biology. Its unique structure allows it to serve as a probe for investigating biological processes, such as protein-ligand interactions and signal transduction pathways. These applications underscore the versatility of 5-(dimethylamino)methylidene-2,2-dimethylcyclopentan-1-one in both basic and applied research.

In conclusion, the ongoing research on 5-(dimethylamino)methylidene-2,2-dimethylcyclopentan-1-one (CAS: 433929-51-2) highlights its multifaceted potential in the chemical biology and pharmaceutical fields. Future studies are expected to further explore its therapeutic applications, optimize its synthesis, and expand its utility as a tool in biological research. This compound represents a promising avenue for innovation in drug discovery and development.